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Compound of Interest

Compound Name: Butyl phenyl hydrogen phosphate

CAS No.: 46438-39-5

Cat. No.: B1627347

Get Quote

Target Audience: Researchers, Analytical Scientists, and Hydrometallurgical Engineers Focus:

Mechanistic principles, thermodynamic causality, and self-validating experimental protocols for

heavy metal recovery.

Mechanistic Principles of BPHP Extraction
Butyl phenyl hydrogen phosphate (BPHP) is an advanced organophosphorus compound

utilized for the selective solvent extraction of heavy metals. Structurally, BPHP integrates a

phosphate group with a phenyl ring and a butyl chain, offering an optimal balance of aromatic

stability and aliphatic lipophilicity. In solvent extraction, organophosphorus compounds like

BPHP act as powerful cation exchange reagents, exhibiting high extraction efficiencies for

heavy metals such as Cu²⁺, Pb²⁺, Co²⁺, and Ni²⁺[1].

When dissolved in non-polar aliphatic or aromatic diluents, BPHP molecules predominantly

associate via intermolecular hydrogen bonding to form stable dimers, denoted as (HA)₂[2]. The

extraction of a divalent heavy metal cation (M²⁺) from an aqueous feed into the organic phase
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is driven by a pH-dependent interfacial coordination mechanism[3]. The metal cation displaces

the acidic protons of the BPHP dimers, forming a neutral, lipophilic metal-organic complex:

M²⁺(aq) + 2(HA)₂(org) ⇌ M(HA₂)₂(org) + 2H⁺(aq)

Because the forward reaction releases protons into the aqueous phase, the extraction

efficiency is highly sensitive to the aqueous pH[3]. This thermodynamic property enables a "pH-

swing" process: metal loading is favored at a higher pH, while metal stripping (recovery) is

achieved by contacting the loaded organic phase with a highly acidic aqueous solution[3].
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Fig 1. Cation exchange mechanism of heavy metals with BPHP dimers at the phase interface.

Experimental Design and Causality
A robust solvent extraction protocol requires a self-validating system to ensure reproducibility,

high yield, and accurate mass transfer tracking.

Diluent Selection: The choice of diluent (e.g., n-heptane or xylene) is critical. It must possess

low polarity to promote BPHP dimerization and a sufficiently low specific gravity to ensure

rapid phase disengagement from water without forming stable emulsions[2].

pH Causality and Buffering: As the extraction proceeds, the release of H⁺ lowers the

aqueous pH, which can thermodynamically stall the forward reaction. Continuous pH
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monitoring and the addition of a mild alkaline buffer are required to maintain the optimal

extraction pH[3].

Self-Validation via Mass Balance: The system validates itself through dual-phase analysis.

The moles of metal depleted from the aqueous raffinate must equal the moles of metal

stripped from the loaded organic phase. Any discrepancy immediately indicates that material

is lost to emulsion layers (crud formation) or precipitation.

Quantitative Data: Extraction Parameters
The affinity of BPHP for specific metals is benchmarked by the pH_1/2 value (the pH at which

50% of the metal is extracted into the organic phase). Lower pH_1/2 values indicate stronger

metal-extractant affinity, allowing for the selective separation of metals by carefully controlling

the aqueous pH gradient[3].

Target Metal
Cation

Optimal
Extraction pH

Stripping
Agent

Typical pH_1/2
Expected
Extraction
Efficiency

Pb²⁺ 2.5 - 3.5 1.0 M HNO₃ 1.9 >99%

Cu²⁺ 3.5 - 4.5 1.0 M H₂SO₄ 2.8 >98%

Co²⁺ 4.5 - 5.5 0.5 M H₂SO₄ 3.9 ~95%

Ni²⁺ 5.0 - 6.0 0.5 M H₂SO₄ 4.5 ~90%

Data Note: Parameters are representative of 0.1 M organophosphorus extractants in aliphatic

diluents at 25°C[1][2][3].
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Fig 2. Continuous solvent extraction and stripping workflow for heavy metal recovery using

BPHP.

Step-by-Step Methodology: BPHP Extraction
Protocol
This protocol outlines a bench-scale, self-validating workflow for the extraction and recovery of

Cu²⁺ from synthetic wastewater.

Phase 1: Reagent and Feed Preparation
Organic Phase Formulation: Dissolve BPHP in n-heptane to yield a 0.1 M solution.

Causality: n-Heptane provides the optimal viscosity and density differential relative to

water, minimizing emulsion formation and accelerating phase separation.

Aqueous Feed Conditioning: Prepare a 0.01 M CuSO₄ solution in deionized water. Adjust the

initial pH to 4.0 using 0.1 M NaOH or 0.1 M H₂SO₄.

Phase 2: Solvent Extraction (Metal Loading)
Phase Contacting: In a jacketed separatory funnel, combine the organic and aqueous

phases at an Aqueous-to-Organic (A:O) volumetric ratio of 1:1.

Agitation: Mix vigorously at 300 rpm for 15 minutes at a constant temperature of 25°C.

Causality: A 15-minute contact time ensures the system overcomes mass transfer

resistance at the liquid-liquid interface, reaching thermodynamic equilibrium.

Phase Disengagement: Cease agitation and allow the mixture to settle for 10 minutes until

two distinct, transparent phases form.

System Validation (pH & Mass Balance): Separate the phases. Measure the pH of the

aqueous raffinate; a drop in pH validates that cation exchange has occurred. Quantify the

Cu²⁺ concentration in the raffinate using Atomic Absorption Spectroscopy (AAS). The

calculated metal deficit confirms the organic loading capacity.
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Phase 3: Stripping (Metal Recovery & Extractant
Regeneration)

Stripping Contact: Transfer the loaded organic phase to a clean reaction vessel. Add an

equal volume of 1.0 M H₂SO₄ (A:O = 1:1).

Reversal Agitation: Mix vigorously for 10 minutes.

Causality: The high concentration of protons in the stripping solution reverses the

thermodynamic equilibrium, driving the Cu²⁺ back into the aqueous phase and re-

protonating the BPHP dimers.

Final Recovery: Allow 10 minutes for phase separation. Collect the heavy-metal-rich

aqueous strip liquor for downstream processing (e.g., electrowinning). The regenerated

BPHP organic phase is now ready to be recycled into Phase 1.
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Available at: [https://www.benchchem.com/product/b1627347/docs#application-note-solvent-
extraction-of-heavy-metals-using-butyl-phenyl-hydrogen-phosphate-bphp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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